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Get Quote

For researchers, scientists, and drug development professionals, the selection of appropriate

materials for applications such as packaging, encapsulation, and coatings is critical. The gas

permeability of thin films is a key performance parameter, directly impacting the shelf-life,

stability, and efficacy of sensitive materials. This guide provides a comparative assessment of

the gas permeability of thin films made from the urethane acrylate Ebecryl 220 against two

common alternatives: Polyethylene Terephthalate (PET) and Ethylene Vinyl Alcohol (EVOH).

Ebecryl 220 is a hexafunctional aromatic urethane acrylate known for producing hard and

solvent-resistant cured films.[1][2] While specific quantitative gas permeability data for Ebecryl
220 is not readily available in publicly accessible literature, this guide will draw comparisons

based on the general properties of urethane acrylates and provide experimental data for the

alternative materials to offer a valuable benchmark.

Comparative Analysis of Gas Permeability
The barrier properties of a polymer film are determined by the material's chemical structure,

morphology (crystallinity), and the interactions between the polymer and the permeating gas.

Urethane acrylates, like Ebecryl 220, are known for their high crosslinking density, which can
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contribute to reduced gas permeability.[2] However, PET and EVOH are widely used as barrier

films and their gas transmission rates are well-documented.

Material

Oxygen
Transmission
Rate (OTR)
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Carbon
Dioxide
Transmission
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(cm³·m⁻²·day⁻¹
)

Nitrogen
Transmission
Rate (N₂TR)
(cm³/m²·day)

Key
Characteristic
s

Urethane

Acrylate

(General)

Data not

available

Data not

available

Data not

available

High crosslinking

density, good

chemical and

scratch

resistance.

Permeability is

dependent on

specific

formulation.

Polyethylene

Terephthalate

(PET)

30[3]

0.07 - 0.11

(x10⁻¹³

cm³·cm·cm⁻²·s⁻¹·

Pa⁻¹)[4]

Data not

available

Good

mechanical

strength, clarity,

and moderate

gas barrier.[4]

Ethylene Vinyl

Alcohol (EVOH)

(32% ethylene)

0.3[3]
Data not

available

Data not

available

Excellent barrier

to oxygen and

other gases, but

moisture

sensitive.[3][5]

Note: The gas permeability of polymers can be influenced by factors such as film thickness,

temperature, and relative humidity. The data presented here is for comparative purposes under

standard conditions.
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Experimental Protocols for Gas Permeability
Measurement
Accurate and reproducible measurement of gas permeability is essential for material selection

and quality control. Standardized test methods, such as those developed by ASTM

International, provide detailed protocols for determining the gas transmission rate of plastic

films.

Oxygen Gas Transmission Rate (OTR) Measurement
(ASTM D3985)
This method determines the steady-state rate of oxygen gas transmission through a plastic film

using a coulometric sensor.[6][7][8]

Methodology:

Specimen Preparation: A circular sample of the thin film is cut to the appropriate size for the

diffusion cell of the instrument. The thickness of the film is measured accurately.

Instrument Setup: The film is mounted as a semi-barrier between two chambers of a

diffusion cell at ambient atmospheric pressure.[8]

Gas Flow: One chamber is purged with a stream of nitrogen gas (carrier gas), while the other

chamber is filled with oxygen gas.[8]

Permeation: As oxygen permeates through the film into the nitrogen stream, it is transported

to a coulometric detector.[8]

Detection: The coulometric sensor generates an electrical current that is directly proportional

to the amount of oxygen flowing into it per unit of time.[8]

Calculation: The oxygen gas transmission rate (O₂GTR) is calculated from the steady-state

electrical current, the area of the film, and the partial pressure difference of oxygen across

the film.
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General Gas Transmission Rate (GTR) Measurement
(ASTM D1434)
This standard provides a manometric method for determining the steady-state rate of

transmission of various gases through plastic films.[9][10]

Methodology:

Specimen Preparation: A sample of the film is prepared and its thickness is measured.

Instrument Setup: The film is sealed between two chambers in a gas transmission cell.

Pressure Differential: One chamber is filled with the test gas at a specific pressure, while the

other chamber is evacuated to a lower pressure.

Permeation Measurement: The quantity of gas that permeates through the film is determined

by measuring the pressure and volume changes in the lower pressure chamber over time.

Calculation: The gas transmission rate (GTR) is calculated based on the rate of pressure

change, the volume of the low-pressure chamber, the area of the film, and the pressure

differential across the film.

Visualizing the Experimental Workflow
The following diagrams illustrate the logical flow of the experimental protocols for measuring

gas permeability.
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Oxygen Transmission Rate (OTR) Workflow (ASTM D3985)

Start: Prepare Film Sample

Mount Film in Diffusion Cell

Purge Chambers with N₂ and O₂

Allow Oxygen to Permeate

Detect Permeated O₂ with Coulometric Sensor

Calculate OTR

End: Report OTR Value

Click to download full resolution via product page

Caption: Workflow for OTR Measurement.
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Gas Transmission Rate (GTR) Workflow (ASTM D1434)

Start: Prepare Film Sample

Mount Film in Gas Transmission Cell

Establish Pressure Differential

Measure Pressure Change in Low-Pressure Chamber

Calculate GTR

End: Report GTR Value

Click to download full resolution via product page

Caption: Workflow for GTR Measurement.

In conclusion, while specific gas permeability data for Ebecryl 220 remains elusive in the

public domain, a comparative assessment with well-characterized materials like PET and

EVOH provides a valuable framework for researchers. The high crosslinking potential of

urethane acrylates suggests they may offer good barrier properties, but empirical testing

according to standardized protocols such as ASTM D3985 and D1434 is essential to quantify
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their performance for specific applications. Researchers are encouraged to perform these tests

to determine the suitability of Ebecryl 220 and other materials for their unique requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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